Cas no 1420800-79-8 (4,6-Dimethyl-2-((pyrrolidin-3-ylmethyl)thio)pyrimidine hydrochloride)

• Product Name: 4,6-Dimethyl-2-((pyrrolidin-3-ylmethyl)thio)pyrimidine hydrochloride
• CAS No: 1420800-79-8
• MF: C₁₁H₁₈ClN₃S
• MW: 259.798719882965
• CID: 2179611
• Update Time: 2023-08-06

4,6-Dimethyl-2-((pyrrolidin-3-ylmethyl)thio)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethyl-2-((pyrrolidin-3-ylmethyl)thio)pyrimidine hydrochloride

• Inchi： 1S/C11H17N3S.ClH/c1-8-5-9(2)14-11(13-8)15-7-10-3-4-12-6-10;/h5,10,12H,3-4,6-7H2,1-2H3;1H
• InChI Key： IDPVYLXOPOUVES-UHFFFAOYSA-N
• SMILES： Cl.S(C1N=C(C)C=C(C)N=1)CC1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 190
• Topological Polar Surface Area: 63.1